Cas no 21759-69-3 (methyl (E)-3-(methylamino)but-2-enoate)

• Product name: methyl (E)-3-(methylamino)but-2-enoate
• CAS No: 21759-69-3
• MF: C₆H₁₁NO₂
• MW: 129.157
• CID: 2936887
• PubChem ID: 5846045

methyl (E)-3-(methylamino)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• QAKYFFYZPIPLDN-SNAWJCMRSA-N
• SCHEMBL12431015
• methyl 3-(methylamino)-2-butenoate
• CS-M1728
• 2-Butenoic acid,3-(methylamino)-,methyl ester
• methyl (E)-3-(methylamino)but-2-enoate
• Methyl 3-(methylamino)crotonate
• C12462
• (E)-methyl 3-(methylamino)but-2-enoate
• METHYL 3-METHYLAMINOCROTONATE
• AKOS006223483
• methyl 3-(methyl-amino) crotonate
• (E)-methyl3-(methylamino)but-2-enoate
• 21759-69-3
• DS-16541
• MFCD00027383
• methyl 3-(methylamino)but-2-enoate
• 13412-12-9

• MDL： MFCD00027383
• Inchi： InChI=1S/C6H11NO2/c1-5(7-2)4-6(8)9-3/h4,7H,1-3H3/b5-4+
• InChI Key： QAKYFFYZPIPLDN-SNAWJCMRSA-N
• SMILES： C/C(=C\C(=O)OC)/NC

Computed Properties

• Exact Mass: 129.078978594Da
• Monoisotopic Mass: 129.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų